(S)-1,2-Dihydroacenaphthylen-1-ol
Overview
Description
The description of a chemical compound usually includes its molecular formula, structural formula, and other identifiers like CAS number, PubChem ID, etc. It may also include the compound’s natural occurrence or synthetic preparation .
Synthesis Analysis
Synthesis analysis involves understanding the methods and reactions used to synthesize the compound. This could involve multiple steps, each with specific reactants and conditions .Molecular Structure Analysis
Molecular structure analysis involves determining the spatial arrangement of atoms in a molecule and the chemical bonds that hold the atoms together. Techniques such as X-ray crystallography, NMR spectroscopy, and electron microscopy are often used .Chemical Reactions Analysis
This involves studying the chemical reactions that the compound undergoes. It includes understanding the reaction mechanisms, the conditions required for the reactions, and the products formed .Physical And Chemical Properties Analysis
This involves studying the compound’s physical properties (like melting point, boiling point, solubility, etc.) and chemical properties (like reactivity, stability, etc.) .Scientific Research Applications
Synthesis of Pyran Derivatives : (S)-1,2-Dihydroacenaphthylen-1-ol has been used in the synthesis of 2-Acetoxy- and 2-Hydroxy-2,3-dihydronaphtho[1,8-bc]pyranes. This synthesis involves the decomposition of 1-hydroperoxy-1,2-dihydroacenaphthylene in acetic acid in the presence of perchloric acid (Stec, 1993).
Preparation of Phthalocyanine Compounds : A new symmetric metal-free phthalocyanine and its transition metal complexes were prepared using 1,2-dihydroacenaphthylen-1-ol and 4-nitro phthalonitrile with various metal salts. These phthalocyanines bearing oxygen donor atoms have potential applications in materials science (Nas & Kantekin, 2011).
Synthesis and Electrophilic Substitution Reactions : The compound was used in the synthesis of 8-(furan-2-yl)-4,5-dihydroacenaphtho[5,4-d]thiazole. This involved condensation with furoyl chloride and subsequent reactions including nitration, bromination, formylation, and acylation, highlighting its versatility in organic synthesis (Aleksandrov & Elchaninov, 2017).
Catalyst Selection for Hydrogenation : The compound has been studied in the context of hydrogenation, where the activity of different catalysts like ruthenium, palladium, and nickel was analyzed. This research is significant for understanding the catalytic properties and potential industrial applications (Hanika et al., 1998; Hanika et al., 1999).
Ultrasound-Assisted Synthesis : It also plays a role in ultrasound-assisted synthesis methods, exemplified by its use in the formation of 2,2'-(2-oxoindoline-3,3-diyl)bis(1H-indene-1,3(2H)-dione) derivatives. This method highlights the use of environmentally benign solvents and efficient synthesis techniques (Ghahremanzadeh et al., 2011).
Oxidation Studies : The oxidation of related naphthalen-1-ols, such as 2,3,4-Trimethylnaphthalen-1-ol, provides insight into the oxidative properties and potential applications of (S)-1,2-Dihydroacenaphthylen-1-ol in organic reactions (Greenland et al., 1987).
Antioxidant Profile Studies : Research on similar compounds like 2,3-dihydrobenzo[b]furan-5-ol and its analogues provides insights into the antioxidant profiles and redox properties, which can be relevant for (S)-1,2-Dihydroacenaphthylen-1-ol (Malmström et al., 2001).
Acid-Catalyzed Hydrolysis Studies : It has been a subject in studies like the acid-catalyzed hydrolysis of 5-methoxyacenaphthylene 1,2-oxide, providing valuable information about reaction mechanisms and kinetics (Zhao & Whalen, 2006).
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
(1S)-1,2-dihydroacenaphthylen-1-ol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10O/c13-11-7-9-5-1-3-8-4-2-6-10(11)12(8)9/h1-6,11,13H,7H2/t11-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MXUCIEHYJYRTLT-NSHDSACASA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(C2=CC=CC3=C2C1=CC=C3)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1[C@@H](C2=CC=CC3=C2C1=CC=C3)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
170.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(S)-1,2-Dihydroacenaphthylen-1-ol |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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